![molecular formula C8H16ClNO B6222190 {3-aminospiro[3.3]heptan-1-yl}methanol hydrochloride CAS No. 2757999-84-9](/img/no-structure.png)
{3-aminospiro[3.3]heptan-1-yl}methanol hydrochloride
Overview
Description
{3-aminospiro[3.3]heptan-1-yl}methanol hydrochloride, also known as 3-ASPH, is an organic compound that has been studied for its potential applications in scientific research and lab experiments. It is an amine-substituted spirocyclic compound, which is a type of heterocyclic compound that contains a ring structure with at least two different elements. 3-ASPH has a variety of potential applications due to its unique structure, which makes it an attractive molecule for research and experimentation.
Scientific Research Applications
{3-aminospiro[3.3]heptan-1-yl}methanol hydrochloride has been studied for its potential applications in scientific research and lab experiments. It has been studied as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and neurological disorders. In addition, it has been studied as a potential tool for studying biochemical pathways and as a potential drug delivery system.
Mechanism of Action
The mechanism of action of {3-aminospiro[3.3]heptan-1-yl}methanol hydrochloride is still not fully understood. However, it is believed that it may act as an inhibitor of enzymes involved in the metabolism of other compounds, such as proteins and nucleic acids. This inhibition could lead to the inhibition of certain biochemical pathways, which could have therapeutic effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of {3-aminospiro[3.3]heptan-1-yl}methanol hydrochloride have not been extensively studied. However, it has been shown to inhibit the activity of certain enzymes, which could lead to the inhibition of certain biochemical pathways. In addition, it has been shown to have anti-inflammatory and antioxidant effects in vitro.
Advantages and Limitations for Lab Experiments
The advantages of using {3-aminospiro[3.3]heptan-1-yl}methanol hydrochloride in lab experiments include its availability, low cost, and ease of synthesis. It is also relatively stable and has a low toxicity profile. However, there are some limitations to its use in lab experiments. For example, it is not soluble in water, which can make it difficult to use in certain experiments. In addition, its mechanism of action is not fully understood, which can limit its utility in certain experiments.
Future Directions
The potential of {3-aminospiro[3.3]heptan-1-yl}methanol hydrochloride for use in scientific research and lab experiments is still being explored. Further research is needed to better understand its mechanism of action and to identify potential therapeutic applications. Additionally, further research is needed to identify potential drug delivery systems and to explore its potential as a tool for studying biochemical pathways. Finally, further research is needed to develop new synthetic methods for the synthesis of {3-aminospiro[3.3]heptan-1-yl}methanol hydrochloride and to explore its potential as an inhibitor of enzymes involved in the metabolism of other compounds.
Synthesis Methods
The synthesis of {3-aminospiro[3.3]heptan-1-yl}methanol hydrochloride involves the use of an amide-forming reaction to convert a primary amine to an amine-substituted spirocyclic compound. The reaction requires a primary amine, an alkyl halide, and an acid catalyst. The reaction proceeds by first converting the primary amine to an imine, which is then reacted with the alkyl halide to form an amide. The amide is then reacted with hydrochloric acid to form {3-aminospiro[3.3]heptan-1-yl}methanol hydrochloride hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for '{3-aminospiro[3.3]heptan-1-yl}methanol hydrochloride' involves the conversion of a spirocyclic ketone to the corresponding alcohol, followed by a reductive amination reaction to introduce the amino group. The final step involves the formation of the hydrochloride salt.", "Starting Materials": [ "Spirocyclic ketone", "Sodium borohydride", "Ammonium chloride", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Reduction of spirocyclic ketone with sodium borohydride in methanol to form spirocyclic alcohol", "Protection of hydroxyl group with a suitable protecting group", "Reductive amination of protected spirocyclic alcohol with ammonium chloride to introduce the amino group", "Deprotection of the hydroxyl group to obtain the final product", "Formation of hydrochloride salt by treatment with hydrochloric acid" ] } | |
CAS RN |
2757999-84-9 |
Molecular Formula |
C8H16ClNO |
Molecular Weight |
177.7 |
Purity |
95 |
Origin of Product |
United States |
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